1-(4-Bromophenyl)-4,4-dimethylpent-1-en-3-one

• IUPAC Name: 1-(4-bromophenyl)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C13H15BrO/c1-13(2,3)12(15)9-6-10-4-7-11(14)8-5-10/h4-9H,1-3H3
• InChI Key: PTEHJUKNDHZQIF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=CC1=CC=C(C=C1)Br
• Molecular Formula: C13H15BrO
• DSSTOX Substance ID: DTXSID80327181
• Molecular Weight: 267.16 g/mol
• CAS RN: 56578-54-2

Description

Synthesis Analysis

The synthesis of similar compounds often involves base-promoted condensation reactions. For example, 2,4,6-tris(4-bromophenyl)pyrimidine was synthesized from 1,3-di(4-bromophenyl)propen-3-one and 4-bromobenzamidine benzensulfonate.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, the structure of 4’-Bromoacetophenone is available as a 2D Mol file or a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a newly synthesized pyrazoline derivative, 4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl) benzenesulfonamide, showed significant biological activities.

Safety And Hazards

Safety data sheets provide information on the potential hazards of a compound. For example, 4-Bromoacetophenone is classified as harmful if swallowed, causes skin irritation, and is toxic to aquatic life.

Future Directions

The future directions in the study of similar compounds often involve the synthesis of new derivatives and the exploration of their biological activities. For instance, the synthesis of a new tricationic triarylpyrimidine, which is expected to show strong DNA binding affinity, has been reported.